molecular formula C8H9ClFNO2 B6590104 methyl 2-amino-5-fluorobenzoate hydrochloride CAS No. 396652-66-7

methyl 2-amino-5-fluorobenzoate hydrochloride

Cat. No.: B6590104
CAS No.: 396652-66-7
M. Wt: 205.6
InChI Key:
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Description

Methyl 2-amino-5-fluorobenzoate hydrochloride is a useful research compound. Its molecular formula is C8H9ClFNO2 and its molecular weight is 205.6. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-5-fluorobenzoate hydrochloride involves the reaction of 2-amino-5-fluorobenzoic acid with methanol and hydrochloric acid.", "Starting Materials": [ "2-amino-5-fluorobenzoic acid", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Dissolve 2-amino-5-fluorobenzoic acid in methanol", "Add hydrochloric acid to the solution", "Heat the mixture under reflux for several hours", "Cool the mixture and filter the precipitate", "Wash the precipitate with cold methanol", "Dry the product under vacuum to obtain methyl 2-amino-5-fluorobenzoate hydrochloride" ] }

CAS No.

396652-66-7

Molecular Formula

C8H9ClFNO2

Molecular Weight

205.6

Purity

95

Origin of Product

United States

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